Cas no 2171947-61-6 (1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one)

• Product Name: 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one
• CAS No: 2171947-61-6
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 5814656
• PubChem ID: 165720830
• Update Time: 2025-07-15

1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one
• 2171947-61-6
• EN300-1617232

• Inchi： 1S/C12H20N2O/c1-6-7-10-8-11(9(2)15)14(13-10)12(3,4)5/h8H,6-7H2,1-5H3
• InChI Key： YLFKHHSSHFLJGY-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(CCC)=NN1C(C)(C)C

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one

Professional Introduction to 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one (CAS No. 2171947-61-6)

1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2171947-61-6, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone features a pyrazole core substituted with a 1-tert-butyl group at the 1-position and a 3-propyl group at the 3-position, flanked by an acetyl moiety at the 5-position of the pyrazole ring. The unique combination of these substituents imparts distinct physicochemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The pyrazole scaffold is a privileged structure in medicinal chemistry, renowned for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The introduction of bulky alkyl groups such as 1-tert-butyl and 3-propyl enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for its absorption, distribution, metabolism, and excretion (ADME) profile. Additionally, the presence of an acetyl group at the 5-position introduces a polar functional handle that can be exploited for further derivatization and optimization.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one has been computationally predicted to exhibit inhibitory activity against several enzymes implicated in inflammatory and oncogenic pathways. For instance, studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The tert-butyl and propyl substituents are expected to modulate the enzyme-binding pocket, potentially leading to enhanced selectivity over COX-2 while minimizing gastrointestinal side effects associated with traditional NSAIDs.

Beyond its potential role as an anti-inflammatory agent, 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one has also been investigated for its anticancer properties. Preclinical studies have demonstrated that pyrazole derivatives can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and inhibiting pro-survival signaling pathways. The specific arrangement of substituents in this compound may enhance its ability to interact with mitochondrial proteins or kinases involved in cancer cell proliferation. Furthermore, the acetyl group at the 5-position could serve as a site for covalent bond formation with target proteins, leading to irreversible inhibition of key oncogenic pathways.

The synthesis of 1-(1-tert-butyl-3-propyl-1H-pyrazol-5-yl)ethan-1-one involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. A common synthetic route begins with the condensation of propionaldehyde with tert-butylhydrazine to form 1-(1-bromo)-3-isopropenylpyrazole intermediate. Subsequent functionalization with propargyl bromide followed by reduction yields the desired pyrazole derivative. The final step involves acetylation using acetic anhydride or an acetylating agent under mild conditions to introduce the ketone functionality at the 5-position.

In terms of pharmacokinetic properties, CAS No. 2171947-61-6 exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol but limited solubility in water. This profile suggests that formulation strategies may need to be optimized for oral or parenteral administration. Advances in prodrug design could potentially enhance bioavailability by improving solubility or targeting specific delivery systems.

The growing interest in pyrazole derivatives as therapeutic agents is reflected in numerous patents and publications detailing their synthesis and biological evaluation. For example, recent patents have described novel synthetic methodologies for functionalized pyrazoles that improve scalability and reduce environmental impact. Similarly, clinical trials are underway evaluating the efficacy of pyrazole-based compounds in treating chronic inflammatory diseases and cancer. These developments underscore the potential of CAS No. 2171947-61-6 as a lead compound for further drug development.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for producing high-quality intermediates like (CAS No.) 2171947 -61 -6 on an industrial scale. Documentation must include detailed synthetic protocols, analytical characterization data such as NMR spectra (¹H and ¹³C), mass spectrometry (LCMS), and chromatographic purity assessments (HPLC). These measures are critical not only for meeting regulatory requirements but also for ensuring reproducibility across different batches.

The versatility of (product name) makes it an attractive scaffold for structure-based drug design initiatives aimed at identifying more potent and selective inhibitors against disease-causing targets. Collaborative efforts between academic researchers and pharmaceutical companies are increasingly leveraging computational modeling tools alongside experimental validation to accelerate discovery pipelines.

In conclusion,(product name) represents a compelling example of how structural modifications within heterocyclic frameworks can yield compounds with significant therapeutic potential across multiple disease areas including oncology,(keyword) inflammation,(keyword)and neurodegenerative disorders,(keyword) Its unique combination of substituents offers opportunities to develop next-generation therapeutics with improved efficacy profiles compared to existing treatments.